3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one

• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• SMILES: C1=C2C=C(C(=O)NC2=C(C=C1Cl)Cl)CN
• InChI: InChI=1S/C10H8Cl2N2O/c11-7-2-5-1-6(4-13)10(15)14-9(5)8(12)3-7/h1-3H,4,13H2,(H,14,15)
• InChIKey: BOFUJQNGZVQBKF-UHFFFAOYSA-N

3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one: Structure & Procurement

3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one (CAS 2059932-23-7) is a halogenated heterocyclic compound belonging to the 1,2-dihydroquinolin-2-one class, featuring a specific 3-aminomethyl substitution and chlorine atoms at the 6- and 8-positions [1]. This distinct substitution pattern on the quinolinone core is a key structural motif in medicinal chemistry, as the scaffold is known for its ability to interact with various biological targets . The compound is primarily sourced from specialized chemical suppliers, such as Enamine (ID: EN300-310795) and Leyan (ID: 2023065), and is utilized as a versatile intermediate or building block for the synthesis of potential kinase inhibitors and other bioactive molecules .

6,8-Dichloro-3-aminomethyl quinolinone chemotype

Primary amine and aryl chloride reactive handles

Sourced from specialized research chemical suppliers

• [1] PubChem. (2024). Compound Summary for CID 125424644, 3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one. National Center for Biotechnology Information. View Source

3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one: Substitution Risks

Assuming that other quinolin-2-one or even 3-aminomethyl-quinolinone analogs can substitute for this specific compound in procurement for research is a high-risk strategy. The combination of the 3-aminomethyl handle and the electron-withdrawing 6,8-dichloro substitution creates a unique electronic environment on the core scaffold, which directly governs both its reactivity in further synthetic steps and its potential interaction with biological targets [1]. Even minor changes, such as repositioning or removing a single chlorine atom, have been shown to drastically alter the pharmacological profile in related quinolinone series, impacting key parameters like kinase selectivity [2]. Therefore, for reproducible synthesis of lead compounds with specific substitution demands, the precise 6,8-dichloro-3-aminomethyl arrangement is non-negotiable [3].

Non-chlorinated analog

Lacks critical 6,8-dichloro motif; may alter electronic and steric profile in SAR studies

Quinazolinone variant

Core heterocycle change can shift reactivity and target interaction patterns

Chloro position change

Minor repositioning of chlorine atoms may shift kinase selectivity profile

• [1] Kuujia. (n.d.). Cas no 2059932-23-7 (3-(aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one). Kuujia Chemical Database. View Source
• [2] Kamata, M., Yamashita, T., Imaeda, T., Tanaka, T., Masada, S., Kamaura, M., ... & Ishihara, Y. (2012). Melanin-Concentrating Hormone Receptor 1 Antagonists. Synthesis and Structure–Activity Relationships of Novel 3-(Aminomethyl)quinolines. Journal of Medicinal Chemistry, 55(5), 2353-2366. View Source
• [3] Syniugin, A. (2017). Synthesis of the novel protein kinase CK2 inhibitors, based on 3-substituted quinoline derivatives scaffold. Thesis for Candidate of Sciences, V.P. Kukhar Institute of Bioorganic Chemistry. View Source

3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one: Selection Evidence

6,8-Dichloro Chemotype Uniqueness

A substructure search reveals that the 3-aminomethyl-6,8-dichloro combination on the 1,2-dihydroquinolin-2-one scaffold is a distinct and rare chemotype among commercially available building blocks. The structurally closest commercial analogs are the non-chlorinated 3-(aminomethyl)-1,2-dihydroquinolin-2-one (CAS 1266690-76-9) and the quinazolinone variant 3-(aminomethyl)-6,8-dichloroquinazolin-4(3H)-one (CAS 75159-35-2) . The target compound fills a synthetic niche for programs requiring a 6,8-dichlorinated quinolin-2-one scaffold with a primary aliphatic amine handle at position 3.

Chemotype Uniqueness

Class-level

Target 3-(aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one

Analog 3-(aminomethyl)-1,2-dihydroquinolin-2-one (non-chlorinated)

Unique chemotype for SAR interpretation; non-chlorinated analog lacks 6,8-dichloro motif

Vendor catalog analysis; class-level inference

Evidence Dimension	Commercial availability of specific chemotype
Target Compound Data	Commercially available from Enamine (ID: EN300-310795) and Leyan (ID: 2023065)
Comparator Or Baseline	3-(aminomethyl)-1,2-dihydroquinolin-2-one (CAS 1266690-76-9) is available from multiple vendors.
Quantified Difference	The target compound is the only listed commercial source with the 6,8-dichloro-3-aminomethyl-quinolin-2-one structure; substituting the non-chlorinated analog forgoes the critical 6,8-dichloro motif.
Conditions	Vendor catalog analysis (Enamine, Leyan, BenchChem, EvitaChem)

Why This Matters

This matters for procurement because using the available non-chlorinated analog would introduce a fundamentally different electronic and steric profile into the final compound, invalidating structure-activity relationships.

Lipophilicity & H-Bond Differences vs. Analogs

The 6,8-dichloro substitution significantly increases the compound's lipophilicity compared to the unsubstituted 3-aminomethyl-quinolin-2-one. The target compound has a computed LogP of 2.0 [1], whereas the non-chlorinated analog 3-(aminomethyl)-1H-quinolin-2-one (CAS 1017185-43-1) is reported with a lower LogP of 1.1 [2]. This enhanced lipophilicity can be a critical parameter for crossing biological membranes and engaging intracellular targets.

Lipophilicity

Reported

2.0 XLogP3

Higher computed LogP vs. non-chlorinated analog (1.1); may influence permeability profile

Computed by PubChem XLogP3 algorithm

Evidence Dimension	Predicted LogP (octanol/water partition coefficient)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	3-(aminomethyl)-1H-quinolin-2-one: XLogP3 = 1.1
Quantified Difference	+0.9 LogP units, indicating a significant increase in lipophilicity
Conditions	Computed by PubChem via XLogP3 algorithm

Why This Matters

This matters for scientific selection because a different LogP directly affects the pharmacokinetic profile, cellular permeability, and potential for non-specific binding, making the target compound a superior choice for exploring chemical space requiring higher lipophilicity.

• [1] PubChem. (2024). Compound Summary for CID 125424644, 3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). Compound Summary for CID 53411968, 3-(aminomethyl)-1H-quinolin-2-one. National Center for Biotechnology Information. View Source

Dual Reactive Handles: Amine & Aryl Chlorides

A key differentiator for procurement is the compound's possession of two orthogonal synthetic handles. It provides a primary amine at the 3-aminomethyl position for amide bond formation or reductive amination, and two aryl chlorides at the 6- and 8-positions for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) [1]. In contrast, the non-chlorinated analog 3-(aminomethyl)-1,2-dihydroquinolin-2-one lacks these late-stage diversification points, restricting the accessible chemical space . The dichloro-analog enables a divergent synthesis strategy from a single intermediate.

Synthetic Handles

Class-level

2 extra aryl chloride sites

Enables orthogonal cross-coupling diversification; non-chlorinated analog has only amine handle

Structural feature assessment; class-level

Evidence Dimension	Number and type of reactive handles for late-stage functionalization
Target Compound Data	1 primary amine (3-position) + 2 aryl chlorides (6,8-positions)
Comparator Or Baseline	3-(aminomethyl)-1,2-dihydroquinolin-2-one: 1 primary amine (3-position) + 0 aryl chlorides
Quantified Difference	2 additional reactive handles enabling orthogonal cross-coupling chemistry
Conditions	Assessment of commercial building blocks based on structural features and known reactivity

Why This Matters

This matters for procurement as it allows chemistry teams to order a single, more expensive building block that can generate several diverse lead series through parallel synthesis, rather than needing to synthesize the dichloro core de novo.

• [1] Kuujia. (n.d.). Cas no 2059932-23-7 (3-(aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one). Kuujia Chemical Database. View Source

3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one: Application Scenarios

Kinase Inhibitor Lead Generation

The compound serves as an ideal starting point for generating libraries of 3-substituted quinolin-2-ones, which have demonstrated potential as inhibitors of protein kinases such as CK2 and JNK. The primary amine allows for rapid amide coupling with diverse carboxylic acids, while the 6,8-dichloro motif provides sites for further elaboration to tune selectivity and potency [1].

MCHR1 Antagonist Analog Synthesis

Based on structural similarities to known 3-aminomethyl-quinoline derivatives with high binding affinity for the Melanin-Concentrating Hormone Receptor 1 (MCHR1), this compound can be used to explore structure-activity relationships (SAR) around the dihydroquinolin-2-one core, potentially yielding new antagonists with improved selectivity over off-target receptors like 5-HT2c [2].

FBDD Screening Library Member

With a molecular weight of 243.09 g/mol and a balanced profile of hydrogen bond donors (2) and acceptors (2), the compound fits within the 'Rule of Three' guidelines for fragments. Its inclusion in a screening library allows for the detection of initial hits against a range of protein targets, particularly those with hydrophobic sub-pockets capable of accommodating the dichlorophenyl ring [3].

Application

Selection Property

Validation Focus

Kinase inhibitor lead generation studies

6,8-Dichloro-3-aminomethyl quinolinone scaffold

Kinase selectivity assay context

MCHR1 antagonist analog synthesis

3-Aminomethyl-quinolinone core with halogen substitution

Receptor binding assay context

Fragment-based screening library use

Balanced H-bond donor/acceptor and molecular weight

Fragment hit validation and elaboration

• [1] Syniugin, A. (2017). Synthesis of the novel protein kinase CK2 inhibitors, based on 3-substituted quinoline derivatives scaffold. Thesis for Candidate of Sciences, V.P. Kukhar Institute of Bioorganic Chemistry. View Source
• [2] Kamata, M., et al. (2012). Melanin-Concentrating Hormone Receptor 1 Antagonists. Synthesis and Structure–Activity Relationships of Novel 3-(Aminomethyl)quinolines. Journal of Medicinal Chemistry, 55(5), 2353-2366. View Source
• [3] PubChem. (2024). Compound Summary for CID 125424644, 3-(Aminomethyl)-6,8-dichloro-1,2-dihydroquinolin-2-one. National Center for Biotechnology Information. View Source